Cas no 1262410-79-6 (4-(1-Bromo-2-methylpropan-2-yl)oxane)

• Product Name: 4-(1-Bromo-2-methylpropan-2-yl)oxane
• CAS No: 1262410-79-6
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5056564
• PubChem ID: 122240129
• Update Time: 2025-06-08

4-(1-Bromo-2-methylpropan-2-yl)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(1-bromo-2-methylpropan-2-yl)oxane
• 4-(1-BROMO-2-METHYLPROPAN-2-YL)-TETRAHYDRO-2H-PYRAN
• 4-(1-Bromo-2-methylpropan-2-yl)oxane

• Inchi： 1S/C9H17BrO/c1-9(2,7-10)8-3-5-11-6-4-8/h8H,3-7H2,1-2H3
• InChI Key： FDUATFZACDIQRQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1CCOCC1

Computed Properties

• Exact Mass: 220.04628 g/mol
• Monoisotopic Mass: 220.04628 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2
• Molecular Weight: 221.13

Additional information on 4-(1-Bromo-2-methylpropan-2-yl)oxane

Professional Introduction to Compound with CAS No. 1262410-79-6 and Product Name: 4-(1-Bromo-2-methylpropan-2-yl)oxane

The compound identified by the CAS number 1262410-79-6 and the product name 4-(1-Bromo-2-methylpropan-2-yl)oxane represents a significant molecule in the realm of synthetic organic chemistry and pharmaceutical research. This oxane derivative, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of a brominated branched alkyl group and an oxygen-containing heterocycle imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the exploration of oxane-based compounds has seen substantial growth, driven by their versatility in drug design. The 4-(1-Bromo-2-methylpropan-2-yl)oxane structure, with its bromine substituent, offers a reactive handle for further functionalization, enabling chemists to construct intricate scaffolds. This has been particularly relevant in the development of novel therapeutic agents, where precise molecular architecture is crucial for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic methodologies. The bromine atom at the 1-position of the oxane ring facilitates palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings, allowing for the introduction of aryl or vinyl groups. Such transformations are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules. For instance, recent studies have demonstrated the use of 4-(1-Bromo-2-methylpropan-2-yl)oxane as a precursor in the synthesis of kinase inhibitors, where biaryl motifs play a critical role in modulating enzyme activity.

The 1-Bromo-2-methylpropan-2-yl moiety further enhances the reactivity of this compound, providing a site for nucleophilic substitution reactions. This feature has been exploited in the development of libraries of diversified compounds for high-throughput screening. In particular, derivatives of this oxane have shown promise as scaffolds for antimicrobial agents, where structural modifications can fine-tune activity against resistant bacterial strains. The ability to introduce various functional groups while maintaining the core oxane structure allows for rapid exploration of chemical space.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 4-(1-Bromo-2-methylpropan-2-yl)oxane. Molecular modeling studies have revealed insights into its conformational preferences and interactions with biological targets. These insights are invaluable for rational drug design, enabling researchers to predict binding affinities and optimize lead structures before experimental validation. Furthermore, machine learning algorithms have been employed to identify promising analogs based on large datasets containing similar compounds with known biological activity.

In the context of material science, this compound has shown potential as a building block for polymers and specialty chemicals. The oxane ring contributes to flexibility and stability in polymer chains, making it suitable for applications where mechanical properties are essential. Additionally, the bromine substituent allows for post-polymerization modifications, enabling tailored functionalities such as solubility enhancements or cross-linking capabilities. Such developments highlight the broad utility of 4-(1-Bromo-2-methylpropan-2-yl)oxane beyond traditional pharmaceutical applications.

The synthesis of 4-(1-Bromo-2-methylpropan-2-yl)oxane itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches often involve halogenation reactions on precursor oxanes followed by alkylation steps. However, recent innovations have focused on more efficient and sustainable routes, such as electrochemical bromination or enzymatic functionalization. These greener methods align with the growing emphasis on environmentally conscious chemistry and are expected to influence future synthetic strategies.

Recent publications have also explored derivatives of this compound that exhibit unique physicochemical properties. For example, modifications at the methyl group or alterations to the oxane ring size have led to compounds with enhanced solubility or improved metabolic stability. Such discoveries underscore the importance of structural diversity in optimizing molecular properties for practical applications. The ability to fine-tune these parameters makes 4-(1-Bromo-2-methylpropan-2-yl)oxane a versatile platform for innovation.

Looking ahead, the future prospects for this compound are promising, with ongoing research focusing on expanding its applications into new areas such as agrochemicals and advanced materials. The oxane scaffold's adaptability ensures that it will remain a cornerstone in synthetic chemistry for years to come. As methodologies continue to evolve, so too will our ability to harness its potential fully.